Cas no 91962-28-6 ({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile)

{4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile is a triazine-based organic compound featuring both amino and cyano functional groups, offering versatile reactivity for synthetic applications. Its molecular structure, incorporating a substituted phenyl ring and a nitrile moiety, makes it a valuable intermediate in the synthesis of heterocyclic compounds, agrochemicals, and pharmaceuticals. The compound exhibits stability under standard conditions and demonstrates selectivity in nucleophilic substitution reactions, enabling precise modifications. Its dual functional groups allow for further derivatization, enhancing its utility in fine chemical synthesis. The presence of the 4-methylphenyl group contributes to improved solubility in organic solvents, facilitating handling in laboratory and industrial processes. This compound is particularly useful in the development of specialized triazine derivatives.
{4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile structure
91962-28-6 structure
Product Name:{4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile
CAS No:91962-28-6
MF:C12H12N6
MW:240.263880729675
MDL:MFCD04062222
CID:4719771
Update Time:2025-10-30

{4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

    • {4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}acetonitrile
    • SMR000081090
    • MLS000051922
    • 2-(4-Amino-6-(p-tolylamino)-1,3,5-triazin-2-yl)acetonitrile
    • 2-[4-amino-6-(4-methylanilino)-1,3,5-triazin-2-yl]acetonitrile
    • (4-Amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl)acetonitrile
    • cid_1249242
    • BDBM74646
    • HMS2492F06
    • STK234720
    • SBB072780
    • R8298
    • {4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile
    • MDL: MFCD04062222
    • Inchi: 1S/C12H12N6/c1-8-2-4-9(5-3-8)15-12-17-10(6-7-13)16-11(14)18-12/h2-5H,6H2,1H3,(H3,14,15,16,17,18)
    • InChI Key: DVWAHDZJNLUHIL-UHFFFAOYSA-N
    • SMILES: N(C1N=C(N)N=C(CC#N)N=1)C1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Topological Polar Surface Area: 101

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Additional information on {4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile

Comprehensive Overview of {4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile (CAS No. 91962-28-6)

{4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile (CAS No. 91962-28-6) is a specialized organic compound belonging to the 1,3,5-triazine derivatives family. This compound has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both amino and acetonitrile functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its properties to develop innovative solutions for modern challenges.

The compound's CAS No. 91962-28-6 is a critical identifier for chemists and regulatory bodies, ensuring precise tracking and standardization. Its systematic name, {4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile, reflects its intricate chemical architecture. The 4-methylphenyl moiety contributes to its lipophilicity, while the 1,3,5-triazine core offers stability and reactivity. These features make it a valuable candidate for drug discovery, particularly in targeting enzymes or receptors where such structural motifs are advantageous.

In the context of current trends, {4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile aligns with the growing demand for sustainable chemistry and green synthesis. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. Additionally, its potential role in crop protection formulations has sparked interest, as the agricultural sector seeks safer and more effective alternatives to traditional pesticides. The compound's acetonitrile group, in particular, is being studied for its reactivity in forming bonds with biological targets.

From a pharmaceutical perspective, CAS No. 91962-28-6 is being explored for its bioactive properties. Early studies suggest that its triazine backbone may interact with DNA or proteins, opening avenues for anticancer or antimicrobial applications. The compound's amino groups also make it a candidate for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This approach is particularly relevant in the era of precision medicine, where tailored therapies are in high demand.

The material science community is also examining {4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile for its potential in advanced polymers and coating materials. Its ability to form stable heterocyclic structures could enhance the durability and performance of industrial materials. For instance, incorporating this compound into UV-resistant coatings or adhesives might improve their longevity under harsh environmental conditions. Such innovations are critical for industries ranging from automotive to construction.

In summary, {4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile (CAS No. 91962-28-6) is a multifaceted compound with promising applications across diverse fields. Its structural complexity and functional groups make it a valuable asset for researchers aiming to address contemporary challenges in healthcare, agriculture, and materials engineering. As scientific advancements continue, this compound is likely to play an increasingly prominent role in shaping future technologies.

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